Thionucleosides

Thionucleosides are a class of organic compounds derived from nucleosides, with one or more sulfur atoms substituting for oxygen in the ribose sugar portion. These molecules exhibit unique structural characteristics and biochemical properties that distinguish them from conventional nucleosides. Thionucleosides have gained significant interest due to their potential applications in antiviral therapy, as they can interfere with viral replication by targeting key enzymes such as RNA-dependent RNA polymerase (RdRP) and deoxycytidine kinase (dCK). Additionally, thionucleosides can also modulate the immune response through interactions with host cell receptors. Due to their promising therapeutic effects, thionucleosides are being actively researched for development into novel antiviral drugs with enhanced specificity and reduced side effects compared to traditional nucleoside analogs.